ethyl 4-[(2,6-dichlorobenzoyl)amino]benzoate
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Description
Synthesis Analysis
The synthesis of ethyl 4-[(2,6-dichlorobenzoyl)amino]benzoate and its derivatives typically involves multi-step chemical reactions, including condensation, oxidation, and reduction processes. For example, a related compound, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, was synthesized through a reaction involving 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonyl chloride, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate (İ. Koca et al., 2014).
Molecular Structure Analysis
The molecular structure of this compound derivatives is characterized using various spectroscopic techniques, including IR, Raman, (1)H NMR, (13)C NMR, and X-ray diffraction. Theoretical and experimental analyses provide insights into the vibrational frequencies, geometric parameters (bond lengths, bond angles), and molecular orbitals, contributing to a deeper understanding of the compound's molecular conformation and stability (İ. Koca et al., 2014).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including hydrolysis, esterification, and substitution reactions, which can modify its chemical structure and tailor its properties for specific applications. The reactivity of this compound is influenced by its functional groups, making it a versatile intermediate in organic synthesis.
Physical Properties Analysis
The physical properties of this compound, such as melting point, boiling point, solubility in different solvents, and crystalline structure, are crucial for its handling and application in various chemical processes. X-ray crystallography provides detailed information about the crystal structure and packing of the molecules in the solid state, which is essential for understanding the material's macroscopic properties.
Chemical Properties Analysis
The chemical properties of this compound, including acidity/basicity, reactivity with various chemical reagents, stability under different conditions, and its behavior in chemical syntheses, are fundamental for its effective use in chemical reactions and material science applications. Understanding these properties is critical for predicting the compound's behavior in complex chemical environments.
References
- İ. Koca, Y. Sert, M. Gümüş, İ. Kani, & Ç. Çırak. (2014). Synthesis, spectroscopic and theoretical studies of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate butanol solvate. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 118, 816-827. https://consensus.app/papers/synthesis-spectroscopic-studies-ethyl-koca/667eefa04dc257d3a1114caba2ae6746/?utm_source=chatgpt.
Safety and Hazards
properties
IUPAC Name |
ethyl 4-[(2,6-dichlorobenzoyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2NO3/c1-2-22-16(21)10-6-8-11(9-7-10)19-15(20)14-12(17)4-3-5-13(14)18/h3-9H,2H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZGKBAHOCNQEHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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